Cas no 1039931-56-0 (1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid)

1-(2-Methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid is a specialized organic compound featuring a cyclobutane ring substituted with a carboxylic acid group and a 2-methoxy-5-methylphenyl moiety. This structure imparts unique steric and electronic properties, making it a valuable intermediate in pharmaceutical and fine chemical synthesis. The presence of both methoxy and methyl substituents on the aromatic ring enhances its reactivity in selective transformations, while the cyclobutane scaffold contributes to conformational rigidity, useful in designing bioactive molecules. Its carboxylic acid functionality allows for further derivatization, enabling applications in drug discovery and material science. The compound is characterized by high purity and stability, ensuring reliable performance in synthetic workflows.
1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid structure
1039931-56-0 structure
Product Name:1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid
CAS No:1039931-56-0
MF:C13H16O3
MW:220.264344215393
CID:6434795
PubChem ID:28937743
Update Time:2025-05-19

1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid
    • Cyclobutanecarboxylic acid, 1-(2-methoxy-5-methylphenyl)-
    • 1039931-56-0
    • EN300-1827970
    • CS-0287871
    • Inchi: 1S/C13H16O3/c1-9-4-5-11(16-2)10(8-9)13(12(14)15)6-3-7-13/h4-5,8H,3,6-7H2,1-2H3,(H,14,15)
    • InChI Key: ZOGPAJVAEBTTKP-UHFFFAOYSA-N
    • SMILES: C1(C2=CC(C)=CC=C2OC)(C(O)=O)CCC1

Computed Properties

  • Exact Mass: 220.109944368g/mol
  • Monoisotopic Mass: 220.109944368g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 3
  • Heavy Atom Count: 16
  • Rotatable Bond Count: 3
  • Complexity: 270
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.6
  • Topological Polar Surface Area: 46.5Ų

Experimental Properties

  • Density: 1.183±0.06 g/cm3(Predicted)
  • Boiling Point: 381.3±37.0 °C(Predicted)
  • pka: 4.27±0.20(Predicted)

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Additional information on 1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid

Comprehensive Overview of 1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1039931-56-0)

1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1039931-56-0) is a specialized organic compound that has garnered significant attention in pharmaceutical and chemical research. This compound, characterized by its unique cyclobutane ring and methoxy-methylphenyl substitution, is often explored for its potential applications in drug discovery and material science. Researchers are particularly interested in its structural properties, which make it a valuable intermediate in synthesizing more complex molecules.

The growing interest in 1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid aligns with current trends in green chemistry and sustainable synthesis. As the industry shifts toward environmentally friendly practices, this compound's potential for low-toxicity and high-efficiency reactions is being closely examined. Its CAS No. 1039931-56-0 is frequently searched in databases like SciFinder and Reaxys, reflecting its relevance in academic and industrial settings.

One of the most common questions about this compound revolves around its synthetic routes and applications in medicinal chemistry. Recent studies suggest that 1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid could serve as a building block for bioactive molecules, particularly in the development of anti-inflammatory and antimicrobial agents. Its structural flexibility allows for modifications that enhance binding affinity to biological targets, making it a subject of ongoing research.

Another hot topic is the compound's role in catalysis and polymer chemistry. With the rise of smart materials and functional polymers, researchers are investigating how this carboxylic acid derivative can contribute to advanced material design. Its compatibility with various catalysts and reagents makes it a versatile candidate for innovative applications.

From an analytical perspective, 1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid is often studied using techniques like NMR spectroscopy, mass spectrometry, and HPLC. These methods help confirm its purity and structural integrity, which are critical for its use in high-value applications. The compound's CAS No. 1039931-56-0 is a key identifier in these analytical workflows.

In summary, 1-(2-methoxy-5-methylphenyl)cyclobutane-1-carboxylic acid (CAS No. 1039931-56-0) is a compound of significant scientific and industrial interest. Its potential in drug development, material science, and catalysis positions it as a valuable asset in modern chemistry. As research continues, this compound is likely to play an even greater role in addressing some of the most pressing challenges in the field.

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